Cas no 144301-40-6 (Cyclohexanepropanoicacid, a-amino-2-(2-phosphonoethyl)-,[1R-[1a(S*),2a]]- (9CI))

• Product Name: Cyclohexanepropanoicacid, a-amino-2-(2-phosphonoethyl)-,[1R-[1a(S*),2a]]- (9CI)
• CAS No: 144301-40-6
• MF: C₁₁H₂₂NO₅P
• MW: 279.269844532013
• CID: 151349
• PubChem ID: 3072821
• Update Time: 2025-04-19

Cyclohexanepropanoicacid, a-amino-2-(2-phosphonoethyl)-,[1R-[1a(S*),2a]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanoicacid, a-amino-2-(2-phosphonoethyl)-,[1R-[1a(S*),2a]]- (9CI)
• cyclohexanepropanoic acid, alpha-amino-2-(2-phosphonoethyl)-, (alphaS,1R,2S)-
• (2S)-2-amino-3-[(1R,2S)-2-(2-phosphonoethyl)cyclohexyl]propanoic acid
• CHEMBL108823
• (1R-(1-alpha(S*),2-alpha))-alpha-Amino-2-(2-phosphonoethyl)cyclohexanepropanoic acid
• Cyclohexanepropanoic acid, alpha-amino-2-(2-phosphonoethyl)-, (1R-(1-alpha(S*),2-alpha))-
• 144301-40-6
• DTXSID00162672
• Npc 17742
• npc17742
• Cyclohexanepropanoic acid, alpha-amino-2-(2-phosphonoethyl)-, (1R-(1alpha(S*),2alpha))-

• Inchi： 1S/C11H22NO5P/c12-10(11(13)14)7-9-4-2-1-3-8(9)5-6-18(15,16)17/h8-10H,1-7,12H2,(H,13,14)(H2,15,16,17)/t8-,9+,10-/m0/s1
• InChI Key： DHJQWBSZKBDBFP-AEJSXWLSSA-N
• SMILES： P(CC[C@@H]1CCCC[C@@H]1C[C@@H](C(=O)O)N)(=O)(O)O

Computed Properties

• Exact Mass: 279.12366
• Monoisotopic Mass: 279.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.293
• Boiling Point: 519.9°Cat760mmHg
• Flash Point: 268.2°C
• Refractive Index: 1.522
• PSA: 120.85
• LogP: 1.86290